N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• IUPAC Name: N'-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C20H30N4O3/c1-23(2)18(14-6-7-17-15(11-14)8-9-24(17)3)13-22-20(26)19(25)21-12-16-5-4-10-27-16/h6-7,11,16,18H,4-5,8-10,12-13H2,1-3H3,(H,21,25)(H,22,26)
• InChI Key: PCESVYKZJCSVIT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC3CCCO3)N(C)C
• Molecular Formula: C20H30N4O3
• Molecular Weight: 374.5 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H30N4O3 and its molecular weight is 374.485. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

This compound is explored for its potential as a neurokinin-1 (NK1) receptor antagonist, which is significant in the development of treatments for emesis and depression. The research revealed an orally active, water-soluble NK1 receptor antagonist with high affinity and long-lasting action, suitable for both intravenous and oral administration. Its unique solubility and effectiveness in pre-clinical tests underscore its potential in clinical applications related to NK1 receptor targeting (T. Harrison et al., 2001).

Orexin Receptor Blockade

Another study investigated the compound's role in sleep modulation through the blockade of orexin receptors. Orexins are peptides that maintain wakefulness, and the selective blockade of these receptors can promote sleep. The research highlights the differential impact of orexin-1 (OX1R) and orexin-2 (OX2R) receptors on sleep and the potential therapeutic applications of this compound in treating sleep disorders (C. Dugovic et al., 2009).

Anticancer Activity

Research into the anticancer applications of this compound has identified its potent activity against topoisomerase I, a critical enzyme in DNA replication. The compound exhibits significant cytotoxic activity against cancer cells, suggesting its utility as a novel anticancer agent. The study evaluated the effects of various substituents on its activity, contributing valuable insights into the design of more effective cancer therapies (Alexander L. Ruchelman et al., 2004).

Oxidation Product Identification

In a study focused on the chemical properties of related compounds, researchers identified several oxidation products of tetrakis(dimethylamino)ethylene, contributing to the understanding of the compound's reactivity and stability. This research provides foundational knowledge for the development of new chemical reactions and materials (W. Carpenter et al., 1970).